Cas no 304897-04-9 (2-(1,3-BENZOTHIAZOL-2-YL)-3-(4-BROMOPHENYL)-3-HYDROXYACRYLONITRILE)

• Product Name: 2-(1,3-BENZOTHIAZOL-2-YL)-3-(4-BROMOPHENYL)-3-HYDROXYACRYLONITRILE
• CAS No: 304897-04-9
• MF: C₁₆H₉BrN₂OS
• MW: 357.224461317062
• CID: 6919715
• PubChem ID: 2872554
• Update Time: 2025-05-04

2-(1,3-BENZOTHIAZOL-2-YL)-3-(4-BROMOPHENYL)-3-HYDROXYACRYLONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-yl)-3-(4-bromophenyl)-3-hydroxyacrylonitrile
• AB00099246-01
• (Z)-2-(1,3-benzothiazol-2-yl)-3-(4-bromophenyl)-3-hydroxyprop-2-enenitrile
• AKOS000523563
• AF-399/36911006
• 304897-04-9
• F0144-0005
• (2Z)-2-(1,3-BENZOTHIAZOL-2-YL)-3-(4-BROMOPHENYL)-3-HYDROXYPROP-2-ENENITRILE
• (Z)-2-(benzo[d]thiazol-2-yl)-3-(4-bromophenyl)-3-hydroxyacrylonitrile
• 2-(1,3-BENZOTHIAZOL-2-YL)-3-(4-BROMOPHENYL)-3-HYDROXYACRYLONITRILE

• Inchi： 1S/C16H9BrN2OS/c17-11-7-5-10(6-8-11)15(20)12(9-18)16-19-13-3-1-2-4-14(13)21-16/h1-8,20H/b15-12-
• InChI Key： GPSAXSOJTRSWEF-QINSGFPZSA-N
• SMILES： BrC1C=CC(=CC=1)/C(=C(\C#N)/C1=NC2C=CC=CC=2S1)/O

Computed Properties

• Exact Mass: 355.96190Da
• Monoisotopic Mass: 355.96190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85.2Ų